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Compound of Interest

Compound Name: Amyl decanoate

Cat. No.: B1679548

Amyl Decanoate in Life Sciences: A Technical
Overview

Despite its classification as a biochemical reagent for research purposes, a comprehensive
review of publicly available scientific literature reveals a significant gap in knowledge regarding
the specific applications and biological effects of amyl decanoate in life science research.
While commercially available from various suppliers, detailed studies elucidating its mechanism
of action, its role in cellular processes, or its potential as a modulator of signaling pathways are
currently lacking.

This technical guide aims to provide a transparent overview of the existing information on amyl
decanoate and its related compounds, highlighting the current limitations in providing an in-
depth analysis of its use as a biochemical reagent.

Chemical and Physical Properties

Amyl decanoate, also known as pentyl decanoate, is the ester formed from the condensation
of decanoic acid and amyl alcohol. Its fundamental properties are summarized below.
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Property Value
Pentyl decanoate, n-Amyl n-decanoate,
Synonyms . .
Decanoic acid amyl ester
Molecular Formula C15H3002
Molecular Weight 242.40 g/mol
Appearance Colorless liquid
CAS Number 5933-87-9

Current State of Research

Searches of prominent scientific databases have not yielded specific studies detailing the use
of amyl decanoate in experimental life science applications. There is a notable absence of
published research on its effects on cell lines, its interaction with specific proteins or enzymes,
or its involvement in any signaling cascades. Consequently, no quantitative data, such as IC50
values or binding constants, can be provided.

Insights from Related Compounds

While direct research on amyl decanoate is scarce, some inferences can be drawn from
studies on its constituent parts and its isomer, isoamyl decanoate.

Decanoic Acid: The fatty acid component, decanoic acid (capric acid), has been shown to
possess certain biological activities. For instance, some research suggests that decanoic acid
may play a role in modulating cellular signaling pathways, including those involved in
metabolism and inflammation. However, it is crucial to note that the esterification of decanoic
acid to form amyl decanoate significantly alters its chemical properties, and it cannot be
assumed that amyl decanoate will exhibit the same biological effects.

Isoamyl Decanoate: The isomer, isoamyl decanoate, is more extensively documented,
primarily in the context of its use as a flavoring and fragrance agent. Toxicological data for
isoamyl decanoate is more readily available, though it largely pertains to its safety in
consumer products rather than its utility as a specific biochemical tool. Some studies on other
isoamyl esters, such as isoamyl acetate, have suggested that they can be hydrolyzed by
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cellular enzymes to release isoamyl alcohol and the corresponding carboxylic acid. If amyl
decanoate undergoes similar hydrolysis, its biological effects in a given system could
potentially be attributed to the actions of amyl alcohol and decanoic acid.

The following diagram illustrates the potential hydrolytic breakdown of amyl decanoate, a
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common metabolic pathway for esters.
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» To cite this document: BenchChem. [Amyl decanoate as a biochemical reagent in life
science]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679548#amyl-decanoate-as-a-biochemical-reagent-
in-life-science]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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